Cas no 80658-34-0 (Propanoic acid, 3-(ethylthio)-2-methyl-3-oxo-, ethyl ester)

• Product Name: Propanoic acid, 3-(ethylthio)-2-methyl-3-oxo-, ethyl ester
• CAS No: 80658-34-0
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 705251
• PubChem ID: 12644136
• Update Time: 2025-04-19

Propanoic acid, 3-(ethylthio)-2-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(ethylthio)-2-methyl-3-oxo-, ethyl ester
• ethyl 3-ethylsulfanyl-2-methyl-3-oxopropanoate
• 80658-34-0
• DTXSID00505489
• SCHEMBL9416746
• Ethyl 3-(ethylsulfanyl)-2-methyl-3-oxopropanoate

• Inchi： 1S/C8H14O3S/c1-4-11-7(9)6(3)8(10)12-5-2/h6H,4-5H2,1-3H3
• InChI Key： SKMJZLZXWAAXCD-UHFFFAOYSA-N
• SMILES： S(CC)C(C(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.7Ų